Cas no 2171182-40-2 ((3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2171182-40-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5760496
• PubChem ID: 165509218
• Update Time: 2025-05-20

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1570903
• (3R)-3-{[(1rs,4rs)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2171182-40-2
• EN300-1548691
• EN300-1548822
• (3R)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(14-24(29)30)27-25(31)17-10-12-18(13-11-17)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17?,18?/m1/s1
• InChI Key： ZIJOJJFHKRMGEE-WWDZGPRUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N[C@H](C)CC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Introduction to (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2171182-40-2)

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2171182-40-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the stepwise addition of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid has also been explored for its potential as a building block in the development of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved pharmacological properties such as increased potency and reduced toxicity. A recent study in the European Journal of Medicinal Chemistry reported that peptidomimetics derived from this compound exhibited potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases.

The cyclohexyl formamido moiety in (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid contributes to its unique chemical properties. This moiety provides additional steric hindrance and conformational rigidity, which can be advantageous in designing molecules with specific binding affinities and selectivities. For example, a study published in Organic Letters demonstrated that this compound could be used to create highly selective inhibitors for specific protein-protein interactions, which are often challenging targets in drug discovery.

The synthesis of (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions with other amino acids or functional groups. The final step involves deprotection under mild conditions to reveal the active amino groups. The efficiency and purity of this synthesis process are critical factors that determine the quality and applicability of the final product.

In terms of safety and handling, it is important to note that while (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is not classified as a hazardous material, proper laboratory practices should always be followed when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation.

The future prospects for (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and exploring its potential applications in various therapeutic areas. As new technologies and methodologies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.

In conclusion, (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2171182-40-2) is a versatile and valuable compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an essential tool for scientists working on peptide synthesis, peptidomimetic design, and drug development.